Cas no 1251923-89-3 (2-ethyl(methyl)amino-2-phenylacetic acid hydrochloride)

• Product Name: 2-ethyl(methyl)amino-2-phenylacetic acid hydrochloride
• CAS No: 1251923-89-3
• MF: C₁₁H₁₆ClNO₂
• MW: 229.703242301941
• CID: 4582061
• Update Time: 2025-05-22

2-ethyl(methyl)amino-2-phenylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, α-(ethylmethylamino)-, hydrochloride (1:1)
• 2-[ethyl(methyl)amino]-2-phenylacetic acid hydrochloride
• 2-ethyl(methyl)amino-2-phenylacetic acid hydrochloride

• Inchi： 1S/C11H15NO2.ClH/c1-3-12(2)10(11(13)14)9-7-5-4-6-8-9;/h4-8,10H,3H2,1-2H3,(H,13,14);1H
• InChI Key： WCHCOKINLUCDNO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C(=O)O)N(C)CC.Cl

Additional information on 2-ethyl(methyl)amino-2-phenylacetic acid hydrochloride

Comprehensive Overview of 2-Ethyl(methyl)amino-2-phenylacetic acid hydrochloride (CAS No. 1251923-89-3)

2-Ethyl(methyl)amino-2-phenylacetic acid hydrochloride (CAS No. 1251923-89-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as EMA-PAA hydrochloride, is a hydrochloride salt derivative of 2-ethyl(methyl)amino-2-phenylacetic acid. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The chemical structure of 2-ethyl(methyl)amino-2-phenylacetic acid hydrochloride features a phenylacetic acid backbone substituted with ethyl(methyl)amino groups, which enhances its reactivity and solubility in aqueous solutions. This characteristic is particularly advantageous in drug formulation, where solubility and bioavailability are critical factors. Researchers often explore its potential in central nervous system (CNS) drug development, given its structural similarity to other pharmacologically active compounds.

One of the most frequently searched questions about CAS No. 1251923-89-3 is its role in neurological research. Recent studies suggest that derivatives of 2-ethyl(methyl)amino-2-phenylacetic acid may exhibit modulatory effects on neurotransmitter systems, making them candidates for treating conditions like anxiety and depression. This aligns with the growing public interest in mental health therapeutics and non-addictive alternatives to traditional medications.

In addition to its pharmaceutical applications, EMA-PAA hydrochloride is also studied for its potential in agricultural chemistry. Its ability to act as a chelating agent or a precursor for plant growth regulators has sparked interest in sustainable farming practices. With the rise of green chemistry and eco-friendly agrochemicals, this compound is being evaluated for its environmental compatibility and efficacy in crop protection.

The synthesis of 2-ethyl(methyl)amino-2-phenylacetic acid hydrochloride typically involves the reaction of 2-phenylacetic acid with ethyl(methyl)amine, followed by hydrochloric acid treatment to form the hydrochloride salt. This process is optimized for high yield and purity, ensuring its suitability for research and industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its chemical identity and purity.

Market trends indicate a rising demand for CAS No. 1251923-89-3, driven by its versatility in drug discovery and agrochemical innovation. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet the needs of academic and industrial researchers. The compound’s stability under standard storage conditions (room temperature, dry environment) further enhances its appeal for long-term use.

For researchers seeking reliable sources of 2-ethyl(methyl)amino-2-phenylacetic acid hydrochloride, it is essential to verify the supplier’s certification and analytical data. Reputable vendors provide COA (Certificate of Analysis) and detailed MSDS (Material Safety Data Sheet) to ensure compliance with safety and quality standards. These documents are critical for regulatory approvals and laboratory safety protocols.

In summary, 2-ethyl(methyl)amino-2-phenylacetic acid hydrochloride (CAS No. 1251923-89-3) is a multifaceted compound with promising applications in pharmaceuticals, agriculture, and beyond. Its structural uniqueness and functional adaptability position it as a key player in advancing scientific and industrial innovations. As research continues to uncover its potential, this compound is poised to remain a focal point in cutting-edge chemical development.